Cas no 651729-52-1 (Acetic acid, 2,2'-[[4-(chlorosulfonyl)-1,2-phenylene]bis(oxy)]bis-)

• Product Name: Acetic acid, 2,2'-[[4-(chlorosulfonyl)-1,2-phenylene]bis(oxy)]bis-
• CAS No: 651729-52-1
• MF: C₁₀H₉ClO₈S
• MW: 324.691661596298
• CID: 403985
• PubChem ID: 20786345
• Update Time: 2025-04-19

Acetic acid, 2,2'-[[4-(chlorosulfonyl)-1,2-phenylene]bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2,2'-[[4-(chlorosulfonyl)-1,2-phenylene]bis(oxy)]bis-
• 2-[2-(carboxymethoxy)-4-chlorosulfonylphenoxy]acetic acid
• 2,2'-{[4-(Chlorosulfonyl)-1,2-phenylene]bis(oxy)}diacetic acid
• DTXSID70609802
• NWPOOOPUVQTLBP-UHFFFAOYSA-N
• 2-Carboxymethoxy-4-chlorosulfonylphenoxyacetic acid
• 651729-52-1
• SCHEMBL5366352

• Inchi： 1S/C10H9ClO8S/c11-20(16,17)6-1-2-7(18-4-9(12)13)8(3-6)19-5-10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： NWPOOOPUVQTLBP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)OCC(=O)O)OCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 323.97067
• Monoisotopic Mass: 323.9706661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 127.2